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Introduction

Volanesorsen (marketed as Waylivra) is an antisense oligonucleotide designed to inhibit the
synthesis of apolipoprotein C-11l (apoC-Ill), a key regulator of triglyceride metabolism.[1][2][3][4]
It is used to treat familial chylomicronemia syndrome (FCS), a rare genetic disorder
characterized by severe hypertriglyceridemia.[3][5] Accurate measurement of volanesorsen
concentration in plasma is crucial for pharmacokinetic (PK) and pharmacodynamic (PD)
studies, enabling the optimization of dosing regimens and the assessment of therapeutic
efficacy and safety.

These application notes provide detailed protocols for two established methods for quantifying
volanesorsen in plasma: a Hybridization-Ligation Enzyme-Linked Immunosorbent Assay
(ELISA) and a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Mechanism of Action of Volanesorsen

Volanesorsen is a synthetic antisense oligonucleotide that selectively binds to the messenger
RNA (mMRNA) of apoC-lIl in the liver.[2][3] This binding event prevents the translation of apoC-ll|
protein. The reduction in apoC-Illl levels leads to increased activity of lipoprotein lipase (LPL),
an enzyme responsible for the breakdown of triglycerides, resulting in lower plasma triglyceride
levels.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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